Cas no 1885094-62-1 (N,N-Dimethylmethanamine Vonoprazan)

• Product Name: N,N-Dimethylmethanamine Vonoprazan
• CAS No: 1885094-62-1
• MF: C₁₈H₁₈FN₃O₂S
• MW: 359.41782617569
• CID: 4558379
• Update Time: 2023-11-22

N,N-Dimethylmethanamine Vonoprazan Chemical and Physical Properties

Names and Identifiers

• 1-(5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N, N-dimethyl methanamine
• 1-(5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N,N-dimethylmethanamine
• Vonoprazan Impurity 67
• 1-[5-(2-fluorophenyl)-1-pyridin-3-ylsulfonylpyrrol-3-yl]-N,N-dimethylmethanamine
• N,N-Dimethylmethanamine Vonoprazan

• Inchi： 1S/C18H18FN3O2S/c1-21(2)12-14-10-18(16-7-3-4-8-17(16)19)22(13-14)25(23,24)15-6-5-9-20-11-15/h3-11,13H,12H2,1-2H3
• InChI Key： YUNMYHHGXTYDOY-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1C=C(CN(C)C)C=C1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 359.11037616 g/mol
• Monoisotopic Mass: 359.11037616 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6
• Molecular Weight: 359.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 514.2±60.0 °C at 760 mmHg
• Flash Point: 264.8±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N,N-Dimethylmethanamine Vonoprazan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)